Cas no 63830-67-1 ((E)-2,3,3-trimethyl-4-nonene)

• Product Name: (E)-2,3,3-trimethyl-4-nonene
• CAS No: 63830-67-1
• MF: C₁₂H₂₄
• MW: 168.318964004517
• CID: 2188761
• PubChem ID: 5365833
• Update Time: 2025-05-24

(E)-2,3,3-trimethyl-4-nonene Chemical and Physical Properties

Names and Identifiers

• (E)-2,3,3-trimethyl-4-nonene
• (E)?-2,?3,?3-Trimethyl-4-?nonene
• 4-Nonene, 2,3,3-trimethyl-, (E)-
• DB-299955
• PHLRMLKPHZLDKR-MDZDMXLPSA-N
• 63830-67-1
• (4E)-2,3,3-Trimethyl-4-nonene #

• Inchi： 1S/C12H24/c1-6-7-8-9-10-12(4,5)11(2)3/h9-11H,6-8H2,1-5H3/b10-9+
• InChI Key： PHLRMLKPHZLDKR-MDZDMXLPSA-N
• SMILES： C(/C=C/CCCC)(C)(C)C(C)C

Computed Properties

• Exact Mass: 168.187800766Da
• Monoisotopic Mass: 168.187800766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons

Additional information on (E)-2,3,3-trimethyl-4-nonene

Introduction to (E)-2,3,3-trimethyl-4-nonene (CAS No: 63830-67-1)

The compound (E)-2,3,3-trimethyl-4-nonene (CAS No: 63830-67-1) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of alkenes and is characterized by its unique structural features and intriguing chemical properties. Recent advancements in synthetic methodologies and analytical techniques have enabled researchers to delve deeper into the synthesis, characterization, and applications of (E)-2,3,3-trimethyl-4-nonene, making it a subject of considerable interest in both academic and industrial settings.

Structure and Physical Properties

(E)-2,3,3-trimethyl-4-nonene exhibits a distinctive molecular structure that plays a pivotal role in its chemical behavior. The compound features a nonene backbone with three methyl groups attached to the second and third carbons of the double bond. The (E) configuration denotes that the higher priority groups on either side of the double bond are positioned opposite to each other. This geometric isomerism significantly influences the compound's physical properties and reactivity.

From a physical standpoint, (E)-2,3,3-trimethyl-4-nonene is typically found in the liquid state under standard conditions. Its boiling point and melting point are consistent with those of similar alkenes, making it suitable for various chemical processes that require controlled thermal conditions. The compound's solubility in common organic solvents such as hexane and dichloromethane further enhances its utility in laboratory settings.

Chemical Reactivity and Synthesis

The synthesis of (E)-2,3,3-trimethyl-4-nonene has been extensively studied, with researchers employing a variety of methods to achieve high yields and purity. One prominent approach involves the use of olefin metathesis reactions, which have proven to be highly effective in constructing the desired double bond configuration. Recent studies have also explored the use of transition metal catalysts to optimize reaction conditions and minimize side products.

In terms of reactivity, (E)-2,3,3-trimethyl-4-nonene demonstrates typical alkene behavior under various reaction conditions. It undergoes addition reactions with halogens and other electrophiles, making it a valuable precursor in organic synthesis. Additionally, its participation in polymerization reactions has opened new avenues for material science applications.

Applications in Industry and Research

The applications of (E)-2,3,3-trimethyl-4-nonene span across multiple industries due to its versatile chemical properties. In the field of materials science, this compound serves as a key building block for synthesizing advanced polymers with tailored mechanical properties. Its ability to undergo controlled polymerization has led to the development of high-performance materials for use in aerospace and automotive industries.

In pharmaceutical research, (E)-2,3,3-trimethyl-4-nonene has been utilized as an intermediate in the synthesis of bioactive compounds. Its structural features make it an ideal candidate for constructing complex molecular frameworks with potential therapeutic applications.

Furthermore, recent advancements in green chemistry have highlighted the potential of (E)-2,3,3-trimethyl-4-nonene as an eco-friendly alternative in industrial processes. Its compatibility with sustainable synthetic methods aligns with global efforts to reduce environmental impact while maintaining high productivity.

Conclusion

In summary,(E)-2,3,3-trimethyl-4-nonene (CAS No: 63830-67-1) stands out as a remarkable compound with diverse applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its synthesis and applications,(E)-2